(6-methoxy-2-naphthyl){1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanone

• IUPAC Name: (6-methoxynaphthalen-2-yl)-[1-(3-methylthiophene-2-carbonyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C23H23NO3S/c1-15-9-11-28-22(15)23(26)24-10-3-4-19(14-24)21(25)18-6-5-17-13-20(27-2)8-7-16(17)12-18/h5-9,11-13,19H,3-4,10,14H2,1-2H3
• InChI Key: LNLAWVDDMHSPCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCCC(C2)C(=O)C3=CC4=C(C=C3)C=C(C=C4)OC
• Molecular Formula: C23H23NO3S
• Molecular Weight: 393.5 g/mol

Description

(6-methoxy-2-naphthyl){1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanone is a synthetic compound that has been studied for its potential pharmacological properties. This compound is also known as MT-45 and is classified as a synthetic opioid.

Mechanism of Action

MT-45 acts as an agonist at mu-opioid receptors, which are located in the brain and spinal cord. This binding results in the activation of a signaling pathway that leads to the inhibition of pain signals and the release of dopamine, which is responsible for the feelings of pleasure and reward associated with opioid use.
Biochemical and Physiological Effects:
MT-45 has been shown to produce analgesia and reduce withdrawal symptoms in animal models. It has also been shown to produce respiratory depression, which is a common side effect of opioid use. Additionally, MT-45 has been shown to produce sedation and decrease locomotor activity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using MT-45 in lab experiments is that it has a high affinity for mu-opioid receptors, which allows for precise and selective targeting of these receptors. However, one limitation of using MT-45 in lab experiments is that it may produce respiratory depression, which can be dangerous and potentially lethal.

Future Directions

Future research on MT-45 could focus on its potential use in the treatment of opioid addiction. Additionally, further studies could be conducted to better understand the mechanism of action of MT-45 and its effects on the brain and other physiological systems. Finally, research could be conducted to develop safer and more effective analogs of MT-45 that do not produce respiratory depression or other negative side effects.

Synthesis Methods

MT-45 is typically synthesized using a multi-step process that involves the reaction of 2-naphthol with 3-methylthiophene-2-carboxylic acid, followed by the reaction with piperidine and subsequent methylation of the resulting compound. The final product is purified using chromatography techniques.

Scientific Research Applications

MT-45 has been studied for its potential analgesic properties. It has been shown to bind to mu-opioid receptors in the brain, which are responsible for mediating pain relief. MT-45 has also been studied for its potential use in the treatment of opioid addiction, as it has been shown to reduce withdrawal symptoms in animal models.